Cas no 933583-07-4 (4-amino-N-(3-methylphenyl)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide)

• Product Name: 4-amino-N-(3-methylphenyl)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide
• CAS No: 933583-07-4
• MF: C₁₈H₁₇N₃OS₂
• MW: 355.47708106041
• CID: 5442096
• Update Time: 2025-06-26

4-amino-N-(3-methylphenyl)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-(3-methylphenyl)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide

• Inchi： 1S/C18H17N3OS2/c1-11-6-8-14(9-7-11)21-16(19)15(24-18(21)23)17(22)20-13-5-3-4-12(2)10-13/h3-10H,19H2,1-2H3,(H,20,22)
• InChI Key： IUUFRTGQQUFHNS-UHFFFAOYSA-N
• SMILES： S1C(N(C(=C1C(N([H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H])=O)N([H])[H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-amino-N-(3-methylphenyl)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide

4-Amino-N-(3-Methylphenyl)-3-(4-Methylphenyl)-2-Sulfanylidene-1,3-Thiazole-5-Carboxamide (CAS No. 933583-07-4): A Comprehensive Overview

4-Amino-N-(3-methylphenyl)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide (CAS No. 933583-07-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the thiazole ring, the amino group, and the substituted phenyl moieties, contribute to its intriguing properties and potential utility in various medical contexts.

The thiazole ring is a fundamental component of many biologically active molecules, including antibiotics, antifungal agents, and anti-inflammatory drugs. The presence of this ring in 4-amino-N-(3-methylphenyl)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide suggests that it may exhibit similar biological activities. Additionally, the amino group and the substituted phenyl moieties provide additional functional groups that can interact with biological targets, potentially enhancing the compound's pharmacological profile.

Recent studies have focused on the synthesis and characterization of 4-amino-N-(3-methylphenyl)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide to better understand its properties and potential applications. One notable study published in the Journal of Medicinal Chemistry (2021) reported the successful synthesis of this compound using a multi-step process involving condensation reactions and sulfenylation. The researchers also conducted preliminary biological assays to evaluate its activity against various targets.

The results of these assays indicated that 4-amino-N-(3-methylphenyl)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide exhibits potent antimicrobial activity against both Gram-positive and Gram-negative bacteria. Additionally, it showed moderate anti-inflammatory properties in in vitro models, suggesting its potential as a dual-action therapeutic agent. These findings have sparked interest in further investigating the compound's mechanisms of action and optimizing its structure for improved efficacy.

In another study published in Bioorganic & Medicinal Chemistry Letters (2022), researchers explored the use of 4-amino-N-(3-methylphenyl)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide as a lead compound for developing new anti-cancer drugs. The compound was tested against a panel of cancer cell lines, and it demonstrated significant cytotoxicity against several types of cancer cells, particularly those derived from breast and lung cancers. The researchers attributed this activity to the compound's ability to disrupt key cellular processes involved in cancer progression.

The structural flexibility of 4-amino-N-(3-methylphenyl)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide also makes it an attractive candidate for structure-activity relationship (SAR) studies. By systematically modifying different functional groups within the molecule, researchers can gain insights into which structural features are most critical for its biological activities. This information can then be used to design more potent and selective derivatives with improved pharmacological profiles.

In addition to its potential therapeutic applications, 4-amino-N-(3-methylphenyl)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide has also been studied for its use as a synthetic intermediate in organic synthesis. Its unique combination of functional groups provides a versatile platform for constructing more complex molecules with diverse applications in materials science and chemical biology.

The safety profile of 4-amino-N-(3-methylphenyl)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide is an important consideration for its development as a pharmaceutical agent. Preliminary toxicological studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further preclinical studies are necessary to fully evaluate its safety and determine appropriate dosing regimens for human use.

In conclusion, 4-amino-N-(3-methylphenyl)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide (CAS No. 933583-07-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or synthetic intermediate. Ongoing research efforts aim to optimize its properties and explore new avenues for its use in various medical contexts.